
Acetone in Organic Chemistry: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972 Get Quote

Introduction

Acetone, systematically named propan-2-one, is the simplest and most significant ketone, with

the chemical formula (CH₃)₂CO.[1][2] It is a colorless, volatile, and flammable liquid recognized

by its characteristic pungent, somewhat sweetish odor.[1][3][4] As a polar aprotic solvent,

acetone is miscible with water and a wide array of organic solvents, making it a cornerstone in

both industrial and laboratory settings.[1][2][5][6] Its utility extends beyond its role as a solvent;

it is a fundamental building block and reagent in numerous organic syntheses. This guide

provides an in-depth exploration of acetone's applications in organic chemistry, focusing on its

properties as a solvent and a reagent, complete with experimental protocols and safety

guidelines for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Acetone
The versatility of acetone in organic chemistry stems from its unique physical and chemical

properties. It can dissolve a wide range of polar and non-polar substances.[3][6] Its low boiling

point facilitates easy removal after a reaction.[5] These and other key properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₃H₆O [2]

IUPAC Name Propan-2-one [2]

Molecular Weight 58.08 g/mol [7][8][9]

Appearance Colorless liquid [4][8]

Odor Pungent, sweetish, fruity [4][7]

Boiling Point 56.05 °C [2]

Melting Point -94.9 °C [7]

Density 0.791 g/mL at 25 °C [8]

Flash Point -20 °C [7][10]

Solubility

Miscible with water, ethanol,

ether, and other organic

solvents

[2][5][7]

pKa ~20 [7]

Flammability Limits 2.5–12.8% in air [7]

Core Applications of Acetone in Organic Chemistry
Acetone's utility in organic chemistry can be broadly categorized into its roles as a solvent and

as a reactive chemical species. Its polar aprotic nature makes it an excellent medium for a

variety of reactions, while its carbonyl group and acidic α-hydrogens allow it to participate

directly in chemical transformations.
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Diagram 1: Core applications of acetone in organic chemistry.
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Acetone as a Solvent
Acetone is a highly versatile polar aprotic solvent capable of dissolving a wide range of organic

compounds.[5][6] Its ability to dissolve both polar and nonpolar substances makes it invaluable

in many synthetic procedures.[6]

Substitution Reactions (SN2): Acetone is a classic solvent for SN2 reactions. A prominent

example is the Finkelstein reaction, where an alkyl chloride or bromide is converted to an

alkyl iodide using sodium iodide (NaI) in dry acetone.[11] The reaction is driven to

completion because sodium chloride (NaCl) and sodium bromide (NaBr) are insoluble in

acetone and precipitate out of the solution, shifting the equilibrium according to Le

Châtelier's principle.[11]

Oxidation Reactions: Acetone is the solvent of choice for the Jones oxidation, where a

primary or secondary alcohol is oxidized to a carboxylic acid or ketone, respectively, using

chromic acid.[1][8] Acetone is stable under these strong oxidizing conditions and effectively

dissolves the organic substrate.

General Laboratory Use: Due to its high volatility and ability to dissolve most organic

residues, an acetone rinse is a standard procedure for cleaning laboratory glassware.[1][12]

It is also used to prepare low-temperature cooling baths (down to -78 °C) when mixed with

dry ice.[8]

Acetone as a Reagent
Acetone serves as a key building block and reactant in several fundamental organic reactions,

primarily leveraging the reactivity of its carbonyl group and the acidity of its α-hydrogens.

Aldol Condensation
Acetone can act as a nucleophile (after deprotonation to its enolate form) in aldol

condensation reactions.[13][14] A classic example is the Claisen-Schmidt reaction, a mixed

aldol condensation where acetone reacts with an aldehyde that lacks α-hydrogens, such as

benzaldehyde, to prevent self-condensation of the aldehyde.[15] The reaction is base-

catalyzed and typically involves two equivalents of benzaldehyde reacting with one equivalent

of acetone to form dibenzalacetone.[15][16]
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Diagram 2: Claisen-Schmidt reaction pathway with acetone.

Experimental Protocol: Synthesis of Dibenzalacetone

Preparation: In a flask, dissolve sodium hydroxide in a mixture of water and ethanol to create

the basic catalyst solution. Cool the solution in an ice bath.

Reaction Mixture: In a separate beaker, mix two equivalents of benzaldehyde with one

equivalent of acetone.[15]
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Addition: Slowly add the benzaldehyde-acetone mixture to the stirring, cooled sodium

hydroxide solution. The acetone should be added last to ensure the more electrophilic

benzaldehyde is readily available, minimizing acetone self-condensation.[16]

Reaction: Stir the mixture vigorously. The formation of a yellow precipitate (dibenzalacetone)

indicates the reaction is proceeding.[16] Continue stirring for approximately 30 minutes.

Isolation: Isolate the solid product by vacuum filtration.

Purification: Wash the crude product with cold water to remove any remaining sodium

hydroxide, then with a small amount of cold ethanol to remove unreacted benzaldehyde.

Recrystallize the product from an appropriate solvent (e.g., ethanol/water mixture) to obtain

pure dibenzalacetone.

Oppenauer Oxidation
In the Oppenauer oxidation, acetone functions as a hydride acceptor to oxidize a secondary

alcohol to a ketone.[17][18] The reaction is catalyzed by an aluminum alkoxide, such as

aluminum isopropoxide or aluminum tert-butoxide, and is the reverse of the Meerwein-

Ponndorf-Verley reduction.[17][19][20] A large excess of acetone is used to shift the

equilibrium towards the formation of the ketone product.[17][19] This method is particularly mild

and highly selective for secondary alcohols, leaving other sensitive functional groups like

amines and sulfides unaffected.[17][20]
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Diagram 3: Catalytic cycle of the Oppenauer oxidation.

Experimental Protocol: General Oppenauer Oxidation

Setup: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the

secondary alcohol substrate and a suitable solvent (e.g., toluene or benzene).

Catalyst Addition: Add the aluminum alkoxide catalyst (e.g., aluminum isopropoxide, ~0.5

equivalents).
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Oxidant Addition: Add a large excess of dry acetone, which serves as both the solvent and

the hydride acceptor.[17]

Reaction: Heat the mixture to reflux and monitor the reaction progress using an appropriate

technique (e.g., TLC or GC). The reaction time can range from 30 minutes to several hours.

[21]

Workup: After the reaction is complete, cool the mixture and quench by adding dilute acid

(e.g., 1M HCl) to hydrolyze the aluminum salts.

Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl

acetate).

Purification: Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g.,

MgSO₄), filter, and concentrate under reduced pressure. Purify the resulting crude ketone by

chromatography or distillation.

Other Reactions Involving Acetone as a Reagent
Wittig Reaction: Acetone can serve as the electrophilic ketone component in a Wittig

reaction, reacting with a phosphorus ylide to form an alkene.[22] This reaction is a powerful

tool for synthesizing substituted alkenes.[22] Care must be taken as the ylide base can

potentially deprotonate acetone, leading to a competing aldol reaction if the pKa values are

similar.[23]

Grignard Reaction: As an electrophile, acetone reacts with nucleophilic Grignard reagents to

produce tertiary alcohols.[24][25] This is a standard method for carbon-carbon bond

formation.[24]

Synthesis of Chemical Intermediates: Acetone is a crucial starting material in large-scale

industrial processes. It is used to synthesize methyl methacrylate and bisphenol A, which are

precursors to widely used plastics like PMMA and polycarbonate.[1][26] The synthesis of

bisphenol A, for example, involves the reaction of acetone with two equivalents of phenol.

[27]

Purification and Handling
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For many sensitive organic reactions, the purity of acetone is critical. Commercial acetone
may contain water and mesityl oxide from self-condensation.[28]

Experimental Protocol: Purification of Acetone

Drying: Dry acetone by allowing it to stand over an appropriate drying agent. Anhydrous

calcium sulfate (Drierite) is recommended as it minimizes the catalysis of aldol condensation.

[28] Anhydrous potassium carbonate is also suitable.[28] Avoid using calcium chloride, as it

forms an addition compound.[28]

Removal of Aldehydic Impurities: To remove aldehyde impurities, reflux acetone with a small

amount of potassium permanganate (KMnO₄) until the purple color persists, then dry and

distill.[28][29]

Distillation: After decanting from the drying agent, distill the acetone. Ensure the apparatus

is protected from atmospheric moisture.[28]

High-Purity Method: For very high purity, acetone can be converted to its sodium iodide

addition complex (NaI·3(CH₃)₂CO) by treating a boiling solution with powdered NaI and then

cooling to induce crystallization. The crystals are filtered off, and upon gentle warming, pure

acetone distills from the complex.[28][29]

Safety and Handling
Acetone is highly flammable, with a flash point of -20 °C, and its vapors can form explosive

mixtures with air.[1][10][30]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,

safety goggles, and a flame-resistant lab coat.[10][30][31] In areas with poor ventilation,

respiratory protection may be necessary.[10]

Ventilation: Handle acetone in a well-ventilated area or a chemical fume hood to prevent the

accumulation of flammable vapors.[10][30][32]

Storage: Store acetone in approved containers for flammable chemicals, away from heat,

direct sunlight, and ignition sources.[10][32] It should be stored separately from strong

oxidizing agents, acids, and bases.[10]
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Fire Safety: Keep Class B fire extinguishers (suitable for flammable liquids) readily available.

[10] Eliminate all potential ignition sources, such as open flames and sparks, from the work

area.[30]

Disposal: Do not pour acetone down the drain.[32] Dispose of acetone waste in properly

labeled hazardous waste containers for collection by a licensed disposal firm.[33]

Conclusion
Acetone is a remarkably versatile and indispensable chemical in organic chemistry. Its ideal

properties as a polar aprotic solvent facilitate a wide range of reactions, from nucleophilic

substitutions to oxidations. Furthermore, its ability to act as both a nucleophile precursor and

an electrophile makes it a fundamental reagent in key carbon-carbon bond-forming reactions

such as the aldol condensation and Grignard reactions, as well as in selective oxidations like

the Oppenauer process. A thorough understanding of its reactivity, combined with strict

adherence to safety and handling protocols, enables researchers and drug development

professionals to effectively harness the full potential of this foundational ketone in organic

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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